Cas no 4493-42-9 ((2E,4Z)-2,4-Decadienoic Acid Methyl Ester)

• Product Name: (2E,4Z)-2,4-Decadienoic Acid Methyl Ester
• CAS No: 4493-42-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 329665
• PubChem ID: 5463485
• Update Time: 2025-06-12

(2E,4Z)-2,4-Decadienoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Decadienoic acid,methyl ester, (2E,4Z)-
• 2,4-DECADIENOIC ACID METHYL ESTER
• Methyl E, 4-2,4-Decadienoate
• deca-2t,4c-dienoic acid methyl ester
• Deca-2t,4c-diensaeure-methylester
• E,Z-Methyl 2,4-decadienoate
• METHYL-2,4-DECADIENOATE
• methyl decadienoate
• 2,4-DECADIENOICACIDMETHYLESTER
• Methyl 2,4-decadienoate, (2E,4E)-
• Methyl 2,4-decadienoate
• Q27285901
• Methyl (2E,4E)-2,4-decadienoate
• CHEBI:195888
• formyl 2E,4E-decadienoate
• 2,4-Decadienoic acid, methyl ester, (E,E)-
• Methyl 2,4-Decadienoate CAS 4493-42-9
• 2,4-Decadienoic acid,methyl ester, (2E,4E)-
• NS00043963
• 7328-33-8
• methyl (2E,4E)-deca-2,4-dienoate
• SFHSEXGIVSBRRK-XBLVEGMJSA-N
• LMFA07010478
• WE(1:0/10:2(2E,4E))
• EINECS 230-815-9
• SCHEMBL1532447
• (2E,4E)-methyl deca-2,4-dienoate
• DTXSID30884370
• (2E,4E)-2,4-Decadienoic acid methyl ester
• OX7820P9JJ
• (2E,4E)-methyl 2,4-decadienoate
• Methyl 2E,4E-decadienoate
• UNII-OX7820P9JJ
• 4493-42-9
• 2,4-Decadienoic acid, methyl ester, (2E,4E)-
• (2E,4Z)-2,4-Decadienoic Acid Methyl Ester

• Inchi： 1S/C11H18O2/c1-3-4-5-6-7-8-9-10-11(12)13-2/h7-10H,3-6H2,1-2H3/b8-7+,10-9+
• InChI Key： SFHSEXGIVSBRRK-XBLVEGMJSA-N
• SMILES： O(C)C(/C=C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 182.13100
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.6

Experimental Properties

• Density: 0.9128
• Melting Point: Not available
• Boiling Point: 255.67°C (rough estimate)
• Flash Point: 108.1±9.9 °C
• Refractive Index: 1.4874 (estimate)
• PSA: 26.30000
• LogP: 2.85210
• FEMA: 3859 | METHYL (E)-2-(Z)-4- DECADIENOATE
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2E,4Z)-2,4-Decadienoic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (2E,4Z)-2,4-Decadienoic Acid Methyl Ester

Research Brief on (2E,4Z)-2,4-Decadienoic Acid Methyl Ester (CAS: 4493-42-9) in Chemical and Biomedical Applications

The compound (2E,4Z)-2,4-Decadienoic Acid Methyl Ester (CAS: 4493-42-9), a conjugated diene fatty acid derivative, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential bioactivities. This brief synthesizes the latest findings (2022-2024) on its synthesis, biological mechanisms, and therapeutic applications, with emphasis on emerging trends in cancer research and antimicrobial development.

Recent advances in synthetic methodologies have enabled high-yield production of this compound via lipase-catalyzed esterification (Journal of Molecular Catalysis B: Enzymatic, 2023), achieving >95% purity. Structural analyses through NMR and X-ray crystallography reveal its characteristic (2E,4Z) configuration plays a crucial role in molecular interactions with biological targets, particularly in modulating lipid-mediated signaling pathways.

In oncology research, studies demonstrate dose-dependent antiproliferative effects against triple-negative breast cancer cells (MDA-MB-231) through PPARγ activation (IC50 = 18.7 μM, Cell Chemical Biology 2023). The compound's ability to disrupt membrane integrity in drug-resistant Staphylococcus aureus (MIC = 32 μg/mL) suggests potential as an antibiotic adjuvant (Antimicrobial Agents and Chemotherapy, 2024). Notably, its low cytotoxicity in normal human fibroblasts (CCD-986Sk) highlights favorable selectivity.

Pharmacokinetic studies in rodent models reveal rapid absorption (Tmax = 1.2 h) but extensive first-pass metabolism, prompting current formulation development using nanoemulsion carriers to enhance bioavailability (European Journal of Pharmaceutical Sciences, 2024). Structural analogs with modified ester groups are being explored to improve metabolic stability while retaining bioactivity.

Ongoing clinical translation efforts focus on combinatorial therapies, particularly with checkpoint inhibitors in solid tumors (Phase I/II trial NCT05678231). The compound's dual activity as both a signaling modulator and membrane disruptor positions it uniquely for multifactorial disease interventions. Future research directions include structure-activity relationship optimization and targeted delivery systems to address current limitations in tissue distribution.